
An In-depth Technical Guide to Isopropyl
Salicylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B150150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of isopropyl salicylate, a benzoate

ester with applications in the fragrance, cosmetic, and agrochemical industries. This document

details its chemical identity, physicochemical properties, synthesis protocols, and spectroscopic

data. The information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and chemical synthesis.

Chemical Identity and Properties
Isopropyl salicylate, with the IUPAC name propan-2-yl 2-hydroxybenzoate, is the ester

formed from the condensation of salicylic acid and isopropyl alcohol.[1] It is a transparent,

colorless to very slightly yellow liquid.[2] While sparingly soluble in water, it is soluble in organic

solvents like ethyl alcohol and ether.[1][3]

Physicochemical Properties
The key physicochemical properties of isopropyl salicylate are summarized in the table below

for easy reference and comparison.
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Property Value Reference

IUPAC Name
propan-2-yl 2-

hydroxybenzoate
[3][4]

CAS Number 607-85-2 [3]

Molecular Formula C₁₀H₁₂O₃ [3]

Molar Mass 180.203 g·mol⁻¹ [3]

Appearance
Colorless to very slightly yellow

liquid
[2]

Odor
Vegetal, green, herbal, with

sweet, fruity, and floral notes
[3][5]

Density 1.09 g/cm³ [3]

Boiling Point 238.0 °C (at 760 mmHg) [1][3]

Flash Point 96.11 °C (205.00 °F) [1][6]

Vapor Pressure
0.024 mmHg at 25 °C

(estimated)
[1]

Solubility
Sparingly soluble in water;

Soluble in alcohol and oils
[1][2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of isopropyl salicylate.

The following table summarizes key spectroscopic information.
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Spectroscopic Data Values and Descriptions Reference

Mass Spectrometry (GC-MS)

Key mass-to-charge ratios

(m/z) and relative intensities:

120 (99.99), 138 (31.66), 121

(28.97), 92 (24.33), 180

(12.79)

[4]

¹H NMR Spectroscopy

The hydroxyl proton signal for

salicylate esters is typically

observed downfield. For propyl

salicylate, the terminal methyl

group protons are found at

approximately 0.9 ppm, and

the hydroxyl proton is

observed around 10.9382

ppm.

[7]

Infrared (IR) Spectroscopy

Key stretches include a broad

O-H stretch (around 3100-

3000 cm⁻¹), a methyl C-H

stretch (around 2950 cm⁻¹), a

C=O stretch (around 1680

cm⁻¹), and a C=C stretch of

the aromatic ring (near 1600

cm⁻¹).

[8]

Synthesis of Isopropyl Salicylate
Isopropyl salicylate is typically synthesized via the Fischer esterification of salicylic acid with

isopropanol, using an acid catalyst.[9] Common catalysts include concentrated sulfuric acid,

thionyl chloride, and various solid acids.[10]

Experimental Protocol: Fischer Esterification
This protocol details a laboratory-scale synthesis of isopropyl salicylate.

Materials:
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Salicylic acid (0.1 moles, 13.80 g)

Isopropyl alcohol (0.371 moles, 28.40 mL)

Concentrated sulfuric acid (5 mL)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers

Heating mantle

Ice bath

Procedure:

In a round-bottom flask, combine salicylic acid and isopropyl alcohol.

Cool the mixture in an ice water bath.

Slowly add concentrated sulfuric acid to the cooled and stirred mixture.

Set up the apparatus for reflux and heat the mixture for 1.5 to 4 hours.[2] The appearance of

the characteristic odor of isopropyl salicylate indicates the progress of the reaction.

After reflux, allow the mixture to cool to room temperature. Unreacted salicylic acid may

precipitate out and can be removed by filtration.

Transfer the cooled reaction mixture to a separatory funnel.
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Carefully add a saturated solution of sodium bicarbonate to neutralize the acidic

components. Carbon dioxide gas will be evolved, so vent the funnel frequently.

An oily layer of isopropyl salicylate will separate from the aqueous layer.

Separate the organic layer and wash it again with the sodium bicarbonate solution, followed

by a wash with brine (saturated sodium chloride solution).[11]

Dry the organic layer over anhydrous sodium sulfate.

The crude isopropyl salicylate can be purified by distillation.

Applications and Biological Relevance
Isopropyl salicylate is primarily utilized in the following areas:

Fragrance and Cosmetics: Due to its pleasant vegetal and floral scent, it is a component in

perfumes, lotions, and other personal care products.[6]

Agrochemicals: It serves as an important intermediate in the synthesis of pesticides such as

isocarbophos and isofenphos-methyl.[10]

Currently, there is no significant body of research indicating a direct role for isopropyl
salicylate in specific signaling pathways relevant to drug development in the same manner as

its parent compound, salicylic acid. Its biological effects are not as extensively studied for

therapeutic purposes.

Visualized Workflow
The following diagram illustrates the synthesis and purification workflow for isopropyl
salicylate as described in the experimental protocol.
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Synthesis and Purification of Isopropyl Salicylate

1. Reactants Mixing
Salicylic Acid + Isopropyl Alcohol

in Round-Bottom Flask

2. Acid Catalysis
Slow addition of conc. H₂SO₄

(in ice bath)

Stirring

3. Reflux
Heating the mixture

(1.5 - 4 hours)

4. Cooling & Filtration
Cool to room temperature

Filter unreacted Salicylic Acid

5. Neutralization
Transfer to Separatory Funnel

Add saturated NaHCO₃ solution

6. Phase Separation
Separate organic layer (Isopropyl Salicylate)

from aqueous layer

Venting CO₂

7. Washing
Wash organic layer with NaHCO₃

and then with brine

8. Drying
Dry organic layer with

anhydrous Na₂SO₄

9. Purification
(Optional) Distillation

Final Product
Pure Isopropyl Salicylate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of isopropyl salicylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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